(3R,4S,5S,6R)-6-(hydroxymethyl)-2-methoxy-2-(4-methyl-3-((5-phenylthiophen-2-yl)methyl)phenyl)tetrahydro-2H-pyran-3,4,5-triol

• IUPAC Name: (3R,4S,5S,6R)-6-(hydroxymethyl)-2-methoxy-2-[4-methyl-3-[(5-phenylthiophen-2-yl)methyl]phenyl]oxane-3,4,5-triol
• InChI: InChI=1S/C25H28O6S/c1-15-8-9-18(25(30-2)24(29)23(28)22(27)20(14-26)31-25)12-17(15)13-19-10-11-21(32-19)16-6-4-3-5-7-16/h3-12,20,22-24,26-29H,13-14H2,1-2H3/t20-,22-,23+,24-,25?/m1/s1
• InChI Key: NDBWPAFQWREKJY-JUIXOQOVSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C2(C(C(C(C(O2)CO)O)O)O)OC)CC3=CC=C(S3)C4=CC=CC=C4
• Isomeric SMILES: CC1=C(C=C(C=C1)C2([C@@H]([C@H]([C@@H]([C@H](O2)CO)O)O)O)OC)CC3=CC=C(S3)C4=CC=CC=C4
• Molecular Formula: C25H28O6S
• Molecular Weight: 456.6 g/mol

Description

This compound is a structurally complex tetrahydropyran derivative featuring a hydroxymethyl group at the 6-position, a methoxy substituent at the 2-position, and a substituted phenyl group at the 3-position. The phenyl ring is further modified with a 4-methyl group and a 5-phenylthiophen-2-ylmethyl moiety, which introduces aromatic and heterocyclic diversity. Its stereochemistry (3R,4S,5S,6R) is critical for its molecular interactions, particularly in biological systems.

Biological Activity

The compound (3R,4S,5S,6R)-6-(hydroxymethyl)-2-methoxy-2-(4-methyl-3-((5-phenylthiophen-2-yl)methyl)phenyl)tetrahydro-2H-pyran-3,4,5-triol is a complex organic molecule that has garnered attention for its potential biological activities. This article reviews the current understanding of its biological properties, including antimicrobial, antimutagenic, and anticancer activities.

Chemical Structure and Properties

The compound's structure can be represented as follows:

$$\text{C}_{23}\text{H}_{29}\text{O}_5\text{S}$$

This structure incorporates multiple functional groups that may contribute to its biological activity.

Antimicrobial Activity

Research has indicated that derivatives of tetrahydro-pyran compounds exhibit significant antimicrobial properties. For instance, a study highlighted the effectiveness of similar compounds against various pathogenic bacteria and yeasts. Specifically, compounds derived from tetrahydro-pyran structures demonstrated notable activity against Pseudomonas aeruginosa, Staphylococcus aureus, and Candida albicans .

Microorganism	Activity Level	Reference
Pseudomonas aeruginosa	High
Staphylococcus aureus	Moderate
Candida albicans	High

Antimutagenic Activity

The compound has also been investigated for its antimutagenic properties. In studies involving mutagenic agents such as aflatoxin B1, certain derivatives showed strong protective effects against DNA damage. This suggests potential applications in cancer prevention strategies .

Anticancer Activity

Recent studies have explored the anticancer potential of related tetrahydro-pyran compounds. For example, a derivative known as Oroxyquinone was shown to induce apoptosis in prostate cancer cells (PC3). The mechanism involved cell cycle arrest and activation of specific apoptotic pathways independent of caspase-3 .

Key Findings from Case Studies:

• Apoptosis Induction : Oroxyquinone was effective in inducing apoptosis in PC3 cells with a half-maximal inhibitory concentration (IC50) of 58.9 µM .
• Cell Cycle Arrest : The compound caused cell cycle arrest at the S phase, indicating its potential as a chemotherapeutic agent .
• Migration Inhibition : It significantly inhibited the migration of cancer cells, which is crucial for preventing metastasis .

The biological activities of this compound appear to be mediated through various mechanisms:

• Antimicrobial Effects : Likely due to the disruption of microbial cell membranes or inhibition of essential metabolic pathways.
• Antimutagenic Effects : Involves the scavenging of free radicals and protection against DNA damage.
• Anticancer Mechanisms : Induction of apoptosis and cell cycle arrest via modulation of signaling pathways such as MAPK.

Comparison with Similar Compounds

Key Observations :

• Fluorophenyl vs. Phenylthiophen : The fluorinated analog () may exhibit enhanced metabolic stability due to fluorine’s electronegativity, a common strategy in medicinal chemistry.
• Chlorinated Derivatives : The 4-chloro substituent in and introduces steric and electronic effects that could alter binding affinity compared to the methyl group in the target compound .
• Stereochemical Impact : The R-configuration in vs. S-configuration in may influence diastereoselective interactions in enzyme binding pockets.

Mannoside Derivatives with Varied Phenoxy Groups

Table 2: Comparison with FimH Antagonists ()

Compound ID	Phenoxy Substituent	Yield (%)	¹H NMR (δ ppm, METHANOL-d4)	MS Data ([M+H]⁺)	Biological Activity (Inferred)
8h	4-(4-Pyridyl)phenyl	12	3.60–3.97 (m, pyran), 7.19–8.54 (aromatic protons)	334.5	Moderate FimH binding
14i	4-(4-Hydroxymethylphenyl)phenyl	50	3.58–3.98 (m, pyran), 4.63 (s, CH₂OH)	365.8 ([M+Li]⁺)	Enhanced solubility
14j	4-(2-Hydroxyphenyl)phenyl	Not reported	3.58–3.83 (m, pyran), 7.14–7.28 (aromatic protons)	Not provided	Potential for hydrogen bonding

Key Observations :

• Yield and Solubility : Compound 14i’s higher yield (50%) and hydroxymethyl group suggest improved synthetic accessibility and aqueous solubility compared to 8h (12% yield) .
• Hydrogen Bonding : The 2-hydroxyphenyl group in 14j may enhance interactions with polar residues in target proteins.

Heterocyclic and Lipophilic Variants

Table 3: Compounds with Alternative Heterocycles ()

Compound ID / CAS	Heterocycle/Substituent	Molecular Weight (g/mol)	Key Features
TRC-C433268 ()	2-Ethoxybenzyl	408.87	Increased lipophilicity (logP)
1234348-14-1 ()	Pyridazin-3-yl + Furan-3-yl	Not reported	Dual heterocycles for π-π stacking

Key Observations :

• Ethoxybenzyl vs. Thiophenmethyl : The ethoxy group in may enhance membrane permeability but reduce target specificity compared to the thiophenmethyl group.
• Dual Heterocycles : The pyridazine-furan combination in could broaden binding interactions in multi-target therapies .